Cas no 67919-80-6 (Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, 1,1-dimethylethylester)

• Product Name: Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, 1,1-dimethylethylester
• CAS No: 67919-80-6
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 393936
• PubChem ID: 56639216
• Update Time: 2025-05-28

Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-3-diazo-1-methyl-2-oxopropyl]-, 1,1-dimethylethylester
• Boc-L-Ala-CHN2
• N-alpha-t-Butyloxycarbonyl-L-alaninyl-diazomethane, (3S)-3-Boc-amino-1-diazo-2-butanone
• AKOS030212175
• 67919-80-6
• TERT-BUTYL N-[(2S)-4-DIAZO-3-OXOBUTAN-2-YL]CARBAMATE
• [(S)-3-Diazo-1-methyl-2-oxopropyl]carbamic acid, 1,1-dimethylethyl ester
• (3S)-3-BOC-AMINO-1-DIAZO-2-BUTANONE
• (S)-(3-diazo-1-methyl-2-oxopropyl)carbamic acid, 1,1-dimethylethyl ester
• XPHQCGACMYIDJE-LURJTMIESA-N
• (3S)-1-Diazo-3-(tert-butoxycarbonylamino)-2-butanone
• 186521-98-2

• Inchi： 1S/C9H15N3O3/c1-6(7(13)5-11-10)12-8(14)15-9(2,3)4/h5-6H,1-4H3,(H,12,14)/t6-/m0/s1
• InChI Key： XPHQCGACMYIDJE-LURJTMIESA-N
• SMILES： C(=[N+]=[N-])C(=O)[C@@H](NC(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Melting Point: 102-103 ºC